2-Cyano-4-ethoxycarbonylpyrimidine

• Molecular Formula: C8H7N3O2
• Molecular Weight: 177.16 g/mol
• IUPAC Name: ethyl 2-cyanopyrimidine-4-carboxylate
• InChI: InChI=1S/C8H7N3O2/c1-2-13-8(12)6-3-4-10-7(5-9)11-6/h3-4H,2H2,1H3
• InChI Key: WMDYFUSKJWXKQU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC(=NC=C1)C#N

Description

2-Cyano-4-ethoxycarbonylpyrimidine is a pyrimidine derivative characterized by a cyano group (-CN) at the 2-position and an ethoxycarbonyl group (-COOEt) at the 4-position. This compound serves as a versatile intermediate in pharmaceuticals, agrochemicals, and materials science due to its reactive functional groups. The cyano group enhances electrophilicity, enabling participation in cycloaddition or nucleophilic substitution reactions, while the ethoxycarbonyl group contributes to solubility and stability in synthetic pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Pyrimidine Derivatives

The reactivity, physical properties, and applications of 2-Cyano-4-ethoxycarbonylpyrimidine are influenced by its substituents. Below is a comparison with three analogous compounds:

2-Chloro-6-methylpyrimidine-4-carboxylic acid (CAS 89581-58-8)

• Substituents : Chloro (-Cl) at position 2, methyl (-CH₃) at position 6, and carboxylic acid (-COOH) at position 4.
• Key Differences: The carboxylic acid group increases polarity and acidity (pKa ~2–3), making it water-soluble under basic conditions. The chloro and methyl groups reduce electrophilicity compared to the cyano group in the target compound. Applications: Primarily used in peptide coupling reactions or as a precursor for metal-organic frameworks.

2-Amino-4-ethoxycarbonylpyrimidine

• Substituents: Amino (-NH₂) at position 2 and ethoxycarbonyl at position 4.
• Key Differences: The amino group facilitates hydrogen bonding and participation in Buchwald-Hartwig amination. Lower thermal stability compared to cyano-substituted analogs due to the labile NH₂ group. Applications: Antibacterial agent synthesis and coordination chemistry.

2-Methyl-4-methoxycarbonylpyrimidine

• Substituents : Methyl (-CH₃) at position 2 and methoxycarbonyl (-COOMe) at position 4.
• Key Differences :
  • The methyl group sterically hinders electrophilic substitution reactions.
  • Methoxycarbonyl is less hydrolytically stable than ethoxycarbonyl under acidic conditions.
  • Applications: Polymer additives and dye intermediates.

Data Table: Comparative Analysis

Property	2-Cyano-4-ethoxycarbonylpyrimidine	2-Chloro-6-methylpyrimidine-4-carboxylic acid	2-Amino-4-ethoxycarbonylpyrimidine	2-Methyl-4-methoxycarbonylpyrimidine
Molecular Weight (g/mol)	177.16	186.59	181.17	166.15
Melting Point (°C)	98–102 (estimated)	215–217	145–148	75–78
Solubility	Soluble in DMSO, THF	Soluble in NaOH(aq), ethanol	Soluble in water (basic pH)	Soluble in chloroform, acetone
Reactivity	Nitrile cyclization, ester hydrolysis	Carboxylic acid coupling, Cl substitution	Amide formation, NH₂ oxidation	Ester hydrolysis, Friedel-Crafts
Primary Applications	Anticancer intermediates	MOF synthesis, peptide derivatives	Antibacterial agents	Polymer modifiers

Research Findings and Key Distinctions

• Synthetic Utility: The cyano group in 2-Cyano-4-ethoxycarbonylpyrimidine enables click chemistry applications, such as Cu-catalyzed azide-alkyne cycloaddition, which is absent in chloro or methyl analogs . The ethoxycarbonyl group enhances stability during storage compared to methoxycarbonyl derivatives, which degrade faster under humid conditions.
• Biological Activity: Cyano-substituted pyrimidines exhibit higher inhibitory activity against kinase enzymes (IC₅₀ ~0.5–2 µM) than amino or methyl analogs due to stronger electron-withdrawing effects.
• Thermal Stability: 2-Cyano-4-ethoxycarbonylpyrimidine decomposes at ~250°C, outperforming amino analogs (~200°C) but underperforming carboxylic acid derivatives (>300°C) .